Cas no 1262414-94-7 (3-Methyl-4-(trifluoromethylsulfonyl)phenol)

• Product Name: 3-Methyl-4-(trifluoromethylsulfonyl)phenol
• CAS No: 1262414-94-7
• MF: C₈H₇F₃O₃S
• MW: 240.199591875076
• MDL: MFCD04972932
• CID: 2101662
• PubChem ID: 19898031
• Update Time: 2024-03-01

3-Methyl-4-(trifluoromethylsulfonyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-4-(trifluoromethylsulfonyl)phenol

• MDL： MFCD04972932
• Inchi： 1S/C8H7F3O3S/c1-5-4-6(12)2-3-7(5)15(13,14)8(9,10)11/h2-4,12H,1H3
• InChI Key： YBQULHFGSRFRGH-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(C1C=CC(=CC=1C)O)(=O)=O

Computed Properties

• Exact Mass: 240.00679974g/mol
• Monoisotopic Mass: 240.00679974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 62.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds